1-Isopropyl-1H-imidazole-5-carbaldehyde

• IUPAC Name: 3-propan-2-ylimidazole-4-carbaldehyde
• InChI: InChI=1S/C7H10N2O/c1-6(2)9-5-8-3-7(9)4-10/h3-6H,1-2H3
• InChI Key: VGIWEUWQSDSUIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC=C1C=O
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol

Description

“1-Isopropyl-1H-imidazole-5-carbaldehyde” is a chemical compound with the molecular formula C7H10N2O. It is used in various chemical reactions and has been mentioned in several peer-reviewed papers.

Molecular Structure Analysis

The molecular structure of “1-Isopropyl-1H-imidazole-5-carbaldehyde” consists of a five-membered imidazole ring with an isopropyl group attached at the 1-position and a carbaldehyde group at the 5-position. The average molecular mass is 138.167 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Isopropyl-1H-imidazole-5-carbaldehyde” are not fully detailed in the available literature. It is known that the compound has a molecular weight of 138.17. More research is needed to provide a comprehensive analysis of its physical and chemical properties.

Scientific Research Applications

Chemical Synthesis

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Drug Synthesis

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Catalysis

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Material Science

. However, the specific applications in this field are not detailed in the available resources.

Antimicrobial Potential

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Reference Standards for Pharmaceutical Testing

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Safety And Hazards

“1-Isopropyl-1H-imidazole-5-carbaldehyde” is classified with the GHS07 pictogram and has the signal word "Warning". It has several hazard statements, including H302, H312, H315, H319, H332, and H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

A mixture of 1H-imidazole-5-carbaldehyde (800 mg, 8.3 mmol), 2-iodopropane (1.7 g, 10 mmol) and potassium carbonate (1.4 g) in DMF (30 mL) was heated to 50° C. overnight. The mixture was evaporated under reduced pressure, and then extracted with ethyl acetate (100 mL×4). The combined organic layers were dried over anhydrous sodium sulfate, concentrated to give 1-isopropyl-1H-imidazole-5-carbaldehyde (1.1 g), LC-MS (ESI) m/z: 139 (M+1)+. This compound (1.1 g, 8.0 mmol) and (E)-4-(benzylideneamino)isobenzofuran-1(3H)-one (1.7 g, 7.2 mmol) were added in ethyl propionate (50 mL) then sodium ethoxide was added under 0° C. The mixture was stirred overnight at room temperature. The mixture was concentrated and the residue was extracted with ethyl acetate (100 mL×4). The organic layer dried over anhydrous sodium sulfate, purified by chromatography (silica gel, petroleum ether/ethyl acetate=10:1 to 1:1) to give ethyl 3-(1-isopropyl-1H-imidazol-5-yl)-4-oxo-2-phenyl-1,2,3,4-tetrahydroquinoline-5-carboxylate (770 mg, yield 30%). LC-MS (ESI) m/z: 404 (M+1)+.

Synthesis routes and methods II

Procedure details